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Compound of Interest

Compound Name: 4-Dodecyne

Cat. No.: B14714105

A Comparative Analysis of the Physical
Constants of 4-Dodecyne

For researchers, scientists, and drug development professionals, a precise understanding of
the physical properties of chemical compounds is paramount for experimental design,
substance purification, and formulation. This guide provides a comprehensive cross-reference
of the physical constants of 4-dodecyne with relevant literature values and compares them
against alkanes and alkenes of similar carbon chain length to offer a broader physicochemical
context.

Comparison of Physical Constants

The physical properties of 4-dodecyne, a twelve-carbon internal alkyne, are presented below
in comparison to its terminal alkyne isomer (1-dodecyne), an analogous alkene (1-dodecene),
and the corresponding saturated alkane (dodecane). This comparison highlights the influence
of the carbon-carbon triple bond and its position within the molecule on the physical
characteristics of the compound.
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Physical

4-Dodecyne 1-Dodecyne 1-Dodecene Dodecane
Constant
Molecular

Ciz2H22 Ci2H22 Ci2H24 Ci2Hz26
Formula
Molecular Weight

166.31 166.31 168.32 170.34
(g/mol)

N , 213-216[4][5][6]
Boiling Point (°C)  219[1][2] 225[3] 7] 215-217[8][9]
Melting Point -13.99 (estimate)
. -19[3] -35.2[4] -9.6[8][9][10][11]
4 [1]
Density (g/cm3 at 0.758[5][6][7][12
¥ (@ 0.792[1] 0.779[3] Blieli7it2] 0.75[8][9]
20°C) [13]
Refractive Index 1.4272 1.429-1.430[5][7]
_ 1.434[3] 1.421[8][9]

(at 20°C) (estimate)[1] [12][14]

Experimental Protocols

The determination of the physical constants listed above follows well-established experimental
protocols in chemistry. While specific laboratory procedures for 4-dodecyne are not extensively
detailed in the searched literature, the following general methodologies are standard for
organic compounds.

Boiling Point Determination: The boiling point is typically determined by distillation at
atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium
is recorded as the boiling point. For greater accuracy, the pressure is monitored and the boiling
point can be corrected to standard pressure (760 mmHg) using established nomographs.

Melting Point Determination: The melting point of a solid is determined by packing a small
amount of the substance into a capillary tube and heating it slowly in a melting point apparatus.
The temperature range over which the substance melts is recorded. For liquids at room
temperature, the melting point is determined by cooling the substance until it solidifies and then
allowing it to warm slowly while monitoring the temperature at which it melts. It is important to
note that the melting point for 4-dodecyne is an estimated value.[1]
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Density Measurement: The density of a liquid is typically measured using a pycnometer or a
digital density meter. These instruments allow for the precise determination of the mass of a
known volume of the liquid at a specific temperature, typically 20°C.

Refractive Index Measurement: The refractive index, a measure of how light bends as it passes
through a substance, is determined using a refractometer. A small sample of the liquid is placed
on the prism of the instrument, and the refractive index is read directly from the scale, usually
at the sodium D-line wavelength (589 nm) and at a controlled temperature (e.g., 20°C). The
refractive index for 4-dodecyne is an estimated value.[1]

Comparative Analysis Workflow

The logical workflow for comparing the physical constants of a target compound like 4-
dodecyne with literature values and alternative compounds is illustrated in the diagram below.
This process ensures a systematic and comprehensive evaluation.
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Caption: Workflow for Cross-Referencing Physical Constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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